![molecular formula C15H11Cl3INO2 B5125556 N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide](/img/structure/B5125556.png)
N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide, also known as CI994, is a small molecule inhibitor that has been extensively studied for its potential in cancer therapy.
Mechanism of Action
N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide is a histone deacetylase (HDAC) inhibitor, which means it prevents the removal of acetyl groups from histone proteins. This leads to the accumulation of acetylated histones, which in turn leads to changes in gene expression. Specifically, N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide has been shown to induce the expression of genes involved in cell cycle arrest, apoptosis, and differentiation.
Biochemical and Physiological Effects:
N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells through the upregulation of p21 and Bax, respectively. It has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, through the downregulation of vascular endothelial growth factor (VEGF).
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide in lab experiments is its ability to enhance the effect of other chemotherapeutic agents. This makes it a potential candidate for combination therapy. However, one limitation is its relatively low potency compared to other HDAC inhibitors.
Future Directions
Include the development of more potent HDAC inhibitors and investigation of its potential in combination with immunotherapy and in other diseases.
Synthesis Methods
N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide can be synthesized through a multi-step process involving the reaction of 2-chloro-4-iodophenol with 2,4-dichloro-6-methylphenol in the presence of a base, followed by acetylation with acetic anhydride and N-hydroxysuccinimide. The final product is obtained through purification using column chromatography.
Scientific Research Applications
N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide has been extensively studied for its potential in cancer therapy. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, prostate, and colon cancer. It has also been shown to enhance the effect of other chemotherapeutic agents, such as cisplatin and doxorubicin.
properties
IUPAC Name |
N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11Cl3INO2/c1-8-4-9(16)5-12(18)15(8)22-7-14(21)20-13-3-2-10(19)6-11(13)17/h2-6H,7H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPKCEVSJSQLPOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OCC(=O)NC2=C(C=C(C=C2)I)Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Cl3INO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.